An In-depth Technical Guide on 2-(1-Aminoethyl)-6-chloro-4-methylphenol: Structural Analogs and Structure-Activity Relationships
An In-depth Technical Guide on 2-(1-Aminoethyl)-6-chloro-4-methylphenol: Structural Analogs and Structure-Activity Relationships
Abstract
This technical guide provides a comprehensive analysis of the 2-(1-Aminoethyl)-6-chloro-4-methylphenol scaffold, a chiral amino alcohol derivative with significant potential in medicinal chemistry. We delve into the critical structural features of this molecule, explore established and potential synthetic routes, and build a robust framework for its Structure-Activity Relationship (SAR). By synthesizing data from analogous chemical series, this paper offers field-proven insights for researchers, scientists, and drug development professionals engaged in the design of novel therapeutics. We will dissect the pharmacophoric elements, propose strategic modifications, and provide detailed experimental protocols to guide future discovery efforts.
Introduction: The 2-(1-Aminoethyl)phenol Scaffold - A Privileged Motif
Chiral 1,2-amino alcohols are foundational structural motifs in a vast array of natural products and active pharmaceutical ingredients (APIs).[1][2] Their stereochemistry is frequently a critical determinant of biological activity, enabling selective interactions with chiral biological targets like enzymes and receptors.[1] The 2-(1-Aminoethyl)-6-chloro-4-methylphenol core combines this privileged amino alcohol feature with a substituted phenolic ring, creating a pharmacophore with diverse therapeutic potential.
The phenolic hydroxyl group can act as a hydrogen bond donor and acceptor, while the amino group provides a basic center for salt formation and further interactions. The chlorine and methyl substituents on the aromatic ring significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, offering key points for modification in drug design. Understanding how to strategically modify this scaffold is paramount to unlocking its full therapeutic potential.
Core Pharmacophore Analysis and Synthetic Strategies
The biological activity of this scaffold is intrinsically linked to its three-dimensional structure and the interplay of its key functional groups. A logical workflow for exploring this chemical space begins with robust and flexible synthetic strategies.
Caption: A generalized workflow for the synthesis of chiral 2-(1-aminoethyl)phenols.
Key Synthetic Approaches
The enantioselective synthesis of the chiral amino alcohol moiety is the most critical step. Several established methods can be adapted for this purpose:
-
Chiral Pool Synthesis: This approach utilizes readily available chiral starting materials, such as natural α-amino acids, to introduce the desired stereocenter.[1]
-
Asymmetric Reduction: The reduction of a precursor α-amino ketone or a related imine using chiral catalysts (e.g., Ruthenium-catalyzed asymmetric transfer hydrogenation) can provide the target amino alcohol with high enantiomeric excess.[3]
-
Biocatalytic Synthesis: The use of enzymes, such as engineered amine dehydrogenases (AmDHs), offers a green and highly selective alternative for the asymmetric synthesis of chiral amines and amino alcohols under mild conditions.[1][4]
Experimental Protocol: Asymmetric Reduction of a Precursor Imine
This protocol is a representative method for synthesizing the title compound, adapted from methodologies for similar Schiff bases and their reduction.[5][6]
Step 1: Synthesis of the Schiff Base Precursor
-
Reaction Setup: In a round-bottom flask, dissolve 1-(3-chloro-2-hydroxy-5-methylphenyl)ethan-1-one (1 mmol) and a chiral amine source, such as (R)-1-phenylethanamine (1 mmol), in methanol (20 mL).
-
Condensation: Stir the mixture at room temperature for 30-60 minutes. Reaction progress can be monitored by Thin Layer Chromatography (TLC). The formation of the imine is often spontaneous.[5]
-
Isolation (Optional): The resulting Schiff base can be isolated by slow evaporation of the solvent or used directly in the next step.
Step 2: Diastereoselective Reduction
-
Reaction Setup: To the solution containing the Schiff base, cool the flask to 0 °C in an ice bath.
-
Reduction: Add sodium borohydride (NaBH₄) (1.5 mmol) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.
-
Quenching: After the reaction is complete (monitored by TLC), slowly add water to quench the excess NaBH₄.
-
Workup: Extract the aqueous mixture with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.
-
Purification: Purify the crude product by flash column chromatography on silica gel to yield the diastereomerically enriched amino alcohol.
Step 3: Deprotection (if necessary)
-
If a chiral auxiliary like phenylethanamine was used, the benzyl group is typically removed via catalytic hydrogenolysis (e.g., H₂, Pd/C) to yield the primary amine.
Structure-Activity Relationship (SAR) Analysis
While direct SAR studies on 2-(1-Aminoethyl)-6-chloro-4-methylphenol are not extensively published, we can construct a robust predictive SAR model by analyzing data from structurally related compounds. The following analysis synthesizes findings from various aminomethyl derivatives, substituted phenols, and other relevant scaffolds.[7][8][9]
Caption: Key pharmacophoric points for SAR analysis of the title compound.
Modifications of the Aminoethyl Side Chain (R1)
-
Amine Substitution: For many biologically active aminomethyl compounds, a primary amine is optimal for potency.[10] However, N-substitution is a powerful tool for tuning pharmacokinetic (ADME) properties.[7] Introducing small alkyl groups (e.g., methyl, ethyl) may be tolerated, while larger, bulky substituents could lead to a loss of activity due to steric hindrance at the binding site.
-
Chirality: The stereochemistry at the benzylic carbon is paramount. The distinct three-dimensional arrangement of the amine and hydroxyl groups is often the basis for selective interactions with biological targets.[1] It is essential to synthesize and test individual enantiomers, as they frequently exhibit vastly different pharmacological profiles.
-
Ethyl Bridge: Altering the length of the linker between the aromatic ring and the amine can impact activity. Shortening or lengthening this bridge would alter the spatial relationship between the key pharmacophoric elements.
Modifications of the Phenolic Ring
-
Phenolic Hydroxyl (R2): The phenolic -OH is a critical feature, likely involved in hydrogen bonding with the target protein.[11] Its acidity and hydrogen-bonding capacity are modulated by the other ring substituents. Esterification of this group can create prodrugs with altered solubility and cell permeability.[12]
-
Chloro Substituent (R3): In related scaffolds like 1-phenylbenzazepines, a 6-chloro group has been shown to enhance affinity for certain receptors, such as the dopamine D1 receptor.[8][9] This halogen atom can participate in halogen bonding and increases the lipophilicity of the molecule, which can affect membrane permeability and binding.
-
Methyl Substituent (R4): The para-methyl group contributes to the molecule's lipophilicity and can engage in hydrophobic interactions within a binding pocket. It may also serve to block a potential site of metabolism on the aromatic ring, thereby increasing the compound's half-life. SAR studies on alkylphenols have shown that the length of the alkyl chain can correlate with biological activity, suggesting that varying this substituent (e.g., to ethyl, propyl) is a valid strategy.[13]
Predicted Biological Activities and Assay Methodologies
Based on the structural features and comparison with known active compounds, the 2-(1-Aminoethyl)-6-chloro-4-methylphenol scaffold could be investigated for several biological activities.
| Potential Biological Target/Activity | Rationale based on Structural Analogs | Recommended Assay |
| Dopamine Receptor Modulation | The aminomethylphenol moiety is present in compounds with affinity for dopamine receptors. The 6-chloro substitution is known to enhance D1 affinity in some benzazepines.[8][10] | Radioligand binding assays using membranes expressing D1, D2, and D5 receptors to determine affinity (Ki). Functional assays measuring cAMP accumulation for antagonist/agonist determination.[8][9] |
| Antimicrobial/Antifungal Activity | Schiff bases and other aminomethyl derivatives of heterocyclic and phenolic compounds have demonstrated significant antimicrobial and antifungal properties.[6][14] | Broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) against a panel of Gram-positive and Gram-negative bacteria and fungal strains. |
| Antioxidant Activity | Phenolic compounds are well-known radical scavengers. Hindered phenols, in particular, are effective antioxidants.[11][15] The substitution pattern will influence the antioxidant potential. | DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical scavenging assay to measure the compound's ability to donate a hydrogen atom. |
| Enzyme Inhibition | The scaffold could interact with various enzymes. For instance, related aminobenzothiazoles are known inhibitors of microsomal oxidation enzymes like cytochrome P-450.[16] | Specific enzyme inhibition assays relevant to a therapeutic target of interest (e.g., kinase assays, protease assays). For P-450 inhibition, a fluorescent-based assay with specific CYP isozymes. |
Experimental Protocol: Dopamine D1 Receptor Binding Assay
This protocol provides a generalized framework for assessing the affinity of synthesized analogs for the dopamine D1 receptor.
-
Membrane Preparation: Obtain cell membranes from a stable cell line overexpressing the human dopamine D1 receptor (e.g., CHO or HEK293 cells).
-
Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).
-
Radioligand: Use a known high-affinity D1 receptor radioligand, such as [³H]SCH 23390.
-
Competition Binding:
-
In a 96-well plate, add assay buffer, a fixed concentration of [³H]SCH 23390 (e.g., 0.2-0.5 nM), and varying concentrations of the test compound (e.g., 10⁻¹¹ to 10⁻⁵ M).
-
To determine non-specific binding, use a high concentration of a known D1 antagonist (e.g., 10 µM SCH 23390) in a set of control wells.
-
Initiate the binding reaction by adding the receptor membrane preparation (e.g., 10-20 µg of protein per well).
-
-
Incubation: Incubate the plate at room temperature for 60-90 minutes.
-
Termination and Filtration: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter mat using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.
-
Scintillation Counting: Place the filter discs into scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a liquid scintillation counter.
-
Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression analysis to calculate the IC₅₀ value, which can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.
Conclusion and Future Directions
The 2-(1-Aminoethyl)-6-chloro-4-methylphenol scaffold represents a promising starting point for the development of novel therapeutic agents. This guide has established a foundational understanding of its synthesis and potential structure-activity relationships by drawing parallels from closely related chemical series.
The key takeaways for future research are:
-
Stereochemistry is Crucial: The synthesis and evaluation of single enantiomers are imperative.
-
Systematic SAR is Required: The proposed modifications to the amino group and the phenolic ring substituents should be systematically explored to build a comprehensive SAR profile.
-
Broad Biological Screening: Initial screening against a diverse panel of targets (e.g., GPCRs, kinases, microbial strains) could uncover novel and unexpected activities.
By employing the synthetic strategies, assay methodologies, and SAR rationale outlined in this document, research teams can efficiently navigate the chemical space around this versatile scaffold and accelerate the discovery of new lead compounds.
References
-
Iguchi, M., Yamada, K., & Tomioka, K. (2004). Asymmetric Syntheses of 2‐(1‐Aminoethyl)phenols. Helvetica Chimica Acta, 87(3), 561-579. [Link]
-
DeMarinis, R. M., et al. (1990). Synthesis and pharmacological evaluation of 1-(aminomethyl)-3,4-dihydro-5-hydroxy-1H-2-benzopyrans as dopamine D1 selective ligands. Journal of Medicinal Chemistry, 33(4), 1163-1171. [Link]
-
Bontemps, C., et al. (2021). 1-Aminomethyl SAR in a novel series of flavagline-inspired eIF4A inhibitors: Effects of amine substitution on cell potency and in vitro PK properties. Bioorganic & Medicinal Chemistry Letters, 47, 128203. [Link]
-
Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Molecules, 18(10), 12384-12423. [Link]
-
Saeed, A., et al. (2013). Synthesis and biological activities of some novel aminomethyl derivatives of 4-substituted-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thiones. European Journal of Medicinal Chemistry, 63, 505-511. [Link]
-
Frey, K. M., et al. (2022). Structural Studies and Structure Activity Relationships for Novel Computationally Designed Non-nucleoside Inhibitors and Their Interactions With HIV-1 Reverse Transcriptase. Frontiers in Molecular Biosciences, 9, 835227. [Link]
-
Reddy, G. V., et al. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. The Journal of Organic Chemistry, 83(19), 11989-11997. [Link]
-
Wang, Y., et al. (2009). 2-Bromo-4-chloro-6-[(1-phenylethyl)iminomethyl]phenol. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 5), o1033. [Link]
-
Giri, R., et al. (2023). Structure–Activity Relationship Studies on 6-Chloro-1-phenylbenzazepines Leads to the Identification of a New Dopamine D1 Receptor Antagonist. Molecules, 28(16), 6013. [Link]
-
Kolla, R. K., et al. (2024). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. The Journal of Organic Chemistry, 89(9), 6085–6099. [Link]
-
Giri, R., et al. (2023). Structure–Activity Relationship Studies on 6-Chloro-1-phenylbenzazepines Leads to the Identification of a New Dopamine D1 Receptor Antagonist. CUNY Academic Works. [Link]
-
Varela, O., et al. (2021). The Agonist Action of Alkylphenols on TRPA1 Relates to Their Effects on Membrane Lipid Order: Implications for TRPA1-Mediated Chemosensation. International Journal of Molecular Sciences, 22(7), 3368. [Link]
-
Noreen, S., et al. (2024). Synthesis and Biological Study of Novel Schiff Base [(E)-2, 4-dichloro-6-(1-((4-chlorophenyl) imino) ethyl) phenol] Ligand and its Transition Metal Complexes. Letters in Applied NanoBioScience, 13(6), 162. [Link]
-
Al-Amiery, A. A., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. Molecules, 27(4), 1391. [Link]
-
Murray, M., Lacey, E., & Farrell, G. C. (1986). New heterocyclic modifiers of oxidative drug metabolism--I. 6-Substituted-2-aminobenzothiazoles. Biochemical Pharmacology, 35(12), 1971-1979. [Link]
-
Antonysamy, S., et al. (2013). Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(10), 2899-2903. [Link]
-
Twaroski, A. M., & Donkor, K. K. (2023). Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. International Journal of Molecular Sciences, 24(3), 1957. [Link]
- Hloch, P., & Miosga, N. (1991). U.S. Patent No. 5,067,966. Washington, DC: U.S.
-
Bolton, J. L., & Thatcher, G. R. J. (2007). Mechanistic basis for inflammation and tumor promotion in lungs of 2,6-di-tert-butyl-4-methylphenol-treated mice: electrophilic metabolites alkylate and inactivate antioxidant enzymes. Chemical Research in Toxicology, 20(2), 207-214. [Link]
-
Ciriminna, R., et al. (2019). Tailored Functionalization of Natural Phenols to Improve Biological Activity. Molecules, 24(20), 3743. [Link]
-
DeArmitt, C. (2000). Improving synthetic hindered phenol antioxidants: learning from vitamin E. Polymer Degradation and Stability, 70(1), 89-96. [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. scihorizon.com [scihorizon.com]
- 4. mdpi.com [mdpi.com]
- 5. 2-Bromo-4-chloro-6-[(1-phenylethyl)iminomethyl]phenol - PMC [pmc.ncbi.nlm.nih.gov]
- 6. nanobioletters.com [nanobioletters.com]
- 7. 1-Aminomethyl SAR in a novel series of flavagline-inspired eIF4A inhibitors: Effects of amine substitution on cell potency and in vitro PK properties - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Structure–Activity Relationship Studies on 6-Chloro-1-phenylbenzazepines Leads to the Identification of a New Dopamine D1 Receptor Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
- 9. "Structure–Activity Relationship Studies on 6-Chloro-1-phenylbenzazepin" by Rajan Giri, Hari K. Namballa et al. [academicworks.cuny.edu]
- 10. Synthesis and pharmacological evaluation of 1-(aminomethyl)-3,4-dihydro-5-hydroxy-1H-2-benzopyrans as dopamine D1 selective ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. mdpi.com [mdpi.com]
- 12. Tailored Functionalization of Natural Phenols to Improve Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 13. mdpi.com [mdpi.com]
- 14. Synthesis and biological activities of some novel aminomethyl derivatives of 4-substituted-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thiones - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. phantomplastics.com [phantomplastics.com]
- 16. New heterocyclic modifiers of oxidative drug metabolism--I. 6-Substituted-2-aminobenzothiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
